Cas no 1566575-63-0 (2-ethoxy-7-hydroxy-4H,5H-1,2,4triazolo1,5-apyrimidin-5-one)

• Product Name: 2-ethoxy-7-hydroxy-4H,5H-1,2,4triazolo1,5-apyrimidin-5-one
• CAS No: 1566575-63-0
• MF: C₇H₈N₄O₃
• MW: 196.163420677185
• CID: 5717816
• PubChem ID: 137208269
• Update Time: 2025-05-20

2-ethoxy-7-hydroxy-4H,5H-1,2,4triazolo1,5-apyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-7-hydroxy-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one
• 1566575-63-0
• 2-ethoxy-7-hydroxy-4H,5H-1,2,4triazolo1,5-apyrimidin-5-one

• Inchi： 1S/C7H8N4O3/c1-2-14-7-9-6-8-4(12)3-5(13)11(6)10-7/h3,13H,2H2,1H3,(H,8,9,10,12)
• InChI Key： WRKPHWFDYSKIET-UHFFFAOYSA-N
• SMILES： O(CC)C1N=C2NC(C=C(N2N=1)O)=O

Computed Properties

• Exact Mass: 196.05964013g/mol
• Monoisotopic Mass: 196.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 2-ethoxy-7-hydroxy-4H,5H-1,2,4triazolo1,5-apyrimidin-5-one

Exploring the Versatile Applications of 2-Ethoxy-7-hydroxy-4H,5H-1,2,4-triazolo[1,5-a]pyrimidin-5-one (CAS No. 1566575-63-0)

In the realm of heterocyclic chemistry, 2-ethoxy-7-hydroxy-4H,5H-1,2,4-triazolo[1,5-a]pyrimidin-5-one (CAS No. 1566575-63-0) stands out as a compound of significant interest due to its unique structural features and broad potential applications. This molecule, characterized by its fused triazolopyrimidine core, has garnered attention in pharmaceutical research, material science, and agrochemical development. Its ethoxy and hydroxy functional groups contribute to its versatility, enabling interactions with various biological targets and synthetic pathways.

The compound's molecular structure, featuring a 1,2,4-triazolo[1,5-a]pyrimidine scaffold, is particularly noteworthy. This scaffold is known for its ability to mimic purine bases, making it a valuable building block in drug discovery. Researchers have explored its potential as a kinase inhibitor, with studies suggesting activity against cancer-related targets. The presence of the 7-hydroxy group enhances hydrogen bonding capacity, while the 2-ethoxy moiety offers lipophilicity modulation – a critical factor in optimizing drug-like properties.

Recent advancements in synthetic methodologies have made 2-ethoxy-7-hydroxy-4H,5H-1,2,4-triazolo[1,5-a]pyrimidin-5-one more accessible to researchers. Modern green chemistry approaches, including microwave-assisted synthesis and catalyst-free reactions, have improved yields while reducing environmental impact. These developments align with the growing demand for sustainable chemical processes in pharmaceutical manufacturing, addressing current industry pain points about cost-efficiency and ecological responsibility.

In material science applications, this compound has shown promise as a precursor for fluorescent materials. Its conjugated system and ability to form coordination complexes with metal ions make it suitable for developing sensors and optoelectronic devices. The triazolopyrimidine core's electron-deficient nature facilitates charge transport, a property being investigated for organic semiconductor applications. These characteristics position the compound as potentially valuable in next-generation display technologies and solar cell innovations.

The agrochemical sector has also taken interest in 2-ethoxy-7-hydroxy-4H,5H-1,2,4-triazolo[1,5-a]pyrimidin-5-one derivatives. Preliminary studies indicate that modifications to its structure can yield compounds with herbicidal or fungicidal activity. This aligns with the agricultural industry's urgent need for novel modes of action to combat increasing pesticide resistance. The compound's potential as a biopesticide precursor is particularly exciting, given the global shift toward more environmentally friendly crop protection solutions.

From a pharmacological perspective, the 1,2,4-triazolo[1,5-a]pyrimidine scaffold has demonstrated diverse biological activities. Researchers are investigating its potential in developing treatments for neurological disorders, given its ability to modulate neurotransmitter systems. The compound's structural similarity to known GABA receptor ligands suggests possible applications in anxiety and epilepsy research. These investigations respond to the growing mental health crisis and the need for more effective therapeutic options with fewer side effects.

Analytical characterization of 2-ethoxy-7-hydroxy-4H,5H-1,2,4-triazolo[1,5-a]pyrimidin-5-one presents interesting challenges and opportunities. Advanced techniques like high-resolution mass spectrometry and multidimensional NMR have been employed to fully elucidate its structure. These analytical methods are crucial for quality control in pharmaceutical applications, ensuring batch-to-batch consistency and purity – key concerns in drug development pipelines where reproducibility is paramount.

The compound's physicochemical properties, including its solubility profile and stability under various conditions, have been extensively studied. These investigations reveal that 2-ethoxy-7-hydroxy-4H,5H-1,2,4-triazolo[1,5-a]pyrimidin-5-one exhibits moderate aqueous solubility that can be enhanced through salt formation or prodrug approaches. Such formulation strategies are critical for overcoming bioavailability challenges, a frequent hurdle in translating promising compounds into viable medications.

Patent literature indicates growing intellectual property activity surrounding triazolopyrimidine derivatives, with several applications specifically mentioning 2-ethoxy-7-hydroxy-4H,5H-1,2,4-triazolo[1,5-a]pyrimidin-5-one as a key intermediate. This reflects the compound's commercial potential and the pharmaceutical industry's recognition of its value. The patent landscape suggests particular interest in its application for treating inflammatory conditions and metabolic disorders, addressing some of today's most prevalent health challenges.

Looking forward, the scientific community anticipates expanded applications for 2-ethoxy-7-hydroxy-4H,5H-1,2,4-triazolo[1,5-a]pyrimidin-5-one across multiple disciplines. Its unique combination of structural features positions it as a versatile scaffold for innovation in drug discovery, materials engineering, and agricultural science. As synthetic methods continue to evolve and our understanding of its properties deepens, this compound is likely to play an increasingly important role in addressing some of society's most pressing technological and medical needs.